Cas no 1806209-59-5 (4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806209-59-5
• MF: C₉H₃BrF₆N₂O
• MW: 349.02734208107
• CID: 4927756
• Update Time: 2025-06-14

4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H3BrF6N2O/c10-7-5(19-9(14,15)16)3-18-4(1-2-17)6(7)8(11,12)13/h3H,1H2
• InChI Key： QRNNUFTVCVRAQQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CC#N)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806209-59-5)

In the realm of advanced organic chemistry, 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806209-59-5) stands out as a highly specialized compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antiviral therapies.

The structural complexity of 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile makes it a valuable building block in modern synthetic chemistry. Its bromine and cyano functional groups offer multiple sites for further functionalization, enabling the creation of diverse molecular architectures. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic systems. These reactions are frequently searched by chemists seeking efficient synthetic routes for fluorinated compounds, a trending topic in medicinal chemistry due to their enhanced metabolic stability.

From an industrial perspective, the demand for fluorinated pyridines like CAS No. 1806209-59-5 has surged, driven by their applications in crop protection and electronic materials. The compound’s trifluoromethoxy group is particularly noteworthy, as it mimics the lipophilicity of natural substrates, making it a hotspot in agrochemical design. Online searches for "trifluoromethoxy pyridine synthesis" and "fluorinated agrochemical intermediates" reflect growing interest in this niche. Additionally, its potential in OLED materials has sparked discussions in forums focused on advanced material science, where researchers explore its electron-withdrawing properties for optoelectronic devices.

Quality control and scalability are critical considerations for 4-Bromo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential to ensure purity, a topic frequently queried by procurement specialists. The compound’s stability under various storage conditions is another area of interest, with searches like "pyridine acetonitrile storage guidelines" gaining traction. Manufacturers emphasize compliance with REACH and ISO standards, aligning with the industry’s shift toward sustainable and traceable chemical production.

In conclusion, CAS No. 1806209-59-5 exemplifies the intersection of innovation and practicality in fluorine chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its relevance in contemporary research. As the scientific community continues to explore fluorine’s role in enhancing molecular properties, this compound remains a focal point for breakthroughs in synthetic and applied chemistry.